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Compound of Interest

Compound Name: Elmycin D
Cat. No.: B15565326
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

Introduction

Elmycin D is an antibiotic isolated from Streptomyces cellulosae ssp. griseoincarnatus.|[1]
Proper preparation of stock solutions is critical for ensuring accurate and reproducible
experimental results. This document provides a detailed protocol for the preparation, storage,
and handling of EImycin D stock solutions for laboratory use.

Data Presentation

A summary of the key quantitative data for EImycin D is presented in Table 1. This information
IS essential for accurate stock solution preparation.
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Parameter Value Source
Molecular Weight 328.36 g/mol [1]
Recommended Solvent DMSO Inferred from Elmycin B

Recommended Stock

) 1-10 mM General laboratory practice

Concentration
Storage Temperature (Powder) -20°C General laboratory practice
Storage Temperature (Stock _

) -20°C or -80°C General laboratory practice
Solution)

- Protect from light when in
Stability [2]

solution

Experimental Protocols
Safety Precautions

o Always wear appropriate personal protective equipment (PPE), including a lab coat, safety
glasses, and gloves, when handling EImycin D and DMSO.

o Handle the powdered form of EImycin D in a chemical fume hood to avoid inhalation.

e DMSO is a powerful solvent and can facilitate the absorption of other chemicals through the
skin. Handle with care.

Recommended Protocol for Preparing a 10 mM Elmycin
D Stock Solution

This protocol describes the preparation of 1 mL of a 10 mM stock solution of EImycin D in
DMSO.

Materials:
e Elmycin D (solid powder)

o Dimethyl sulfoxide (DMSQ), anhydrous or molecular biology grade
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Microcentrifuge tubes (1.5 mL or 2.0 mL)

Calibrated analytical balance

Pipettes and sterile pipette tips

Vortex mixer

Procedure:
o Calculate the required mass of EImycin D:
o To prepare 1 mL of a 10 mM stock solution, you will need:
» Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
= Mass (mg) = 10 mmol/L x 0.001 L x 328.36 g/mol x 1000 mg/g
= Mass =3.28 mg
e Weighing Elmycin D:
o Tare a clean, dry microcentrifuge tube on the analytical balance.
o Carefully weigh out 3.28 mg of EImycin D powder into the microcentrifuge tube.
e Dissolving EImycin D:
o Add 1 mL of DMSO to the microcentrifuge tube containing the EImycin D powder.

o Close the tube tightly and vortex thoroughly for 1-2 minutes, or until the solid is completely
dissolved. Visually inspect the solution to ensure there are no undissolved particles.

» Aliquoting and Storage:

o For ease of use and to minimize freeze-thaw cycles, it is recommended to aliquot the
stock solution into smaller, single-use volumes (e.g., 20 yL or 50 pL) in sterile
microcentrifuge tubes.
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o Store the aliquots at -20°C or -80°C for long-term storage.

o When in solution, protect EImycin D from light.[2]

Mandatory Visualization

The following diagram illustrates the workflow for preparing the EImycin D stock solution.

Preparation Dissolution Storage

Vortex to Dissolve }—»’ Aliquot into smaller volumes }—»

Store at -20°C or -80°C
(Protect from light)

Calculate Mass Weigh Elmycin D ‘ ’ Add 1 mL DMSO ‘

(e.g.. 3.28 mg for 1 mL of 10 mM)

Click to download full resolution via product page

Caption: Workflow for preparing EImycin D stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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